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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-7-fluoroquinoline

CAS No.: 1031928-09-2

Cat. No.: B12639250

Get Quote

Technical Monograph: 2-Chloro-3-ethyl-7-
fluoroquinoline
CAS: 1031928-09-2 | Formula: C₁₁H₉ClFN | MW: 225.65 g/mol

Executive Summary
2-Chloro-3-ethyl-7-fluoroquinoline is a specialized heterocyclic building block utilized in the

synthesis of high-affinity kinase inhibitors, antimalarial agents, and fluoroquinolone-based

antimicrobials. Its structural value lies in its trisubstituted quinoline scaffold:

C2-Chloro: An electrophilic handle for nucleophilic aromatic substitution (SₙAr) or palladium-

catalyzed cross-coupling.

C3-Ethyl: A lipophilic spacer that modulates steric fit within hydrophobic enzyme pockets.

C7-Fluoro: A metabolic blocking group that enhances oxidative stability and alters the

electronic properties of the aromatic system.
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This guide details the supply chain verification, chemical properties, and validated synthetic

protocols for researchers utilizing this intermediate in drug discovery.

Supply Chain Intelligence
Sourcing this specific CAS requires diligence, as it is often a "make-to-order" catalog item

rather than a bulk commodity.

Verified & Potential Suppliers
Supplier Status Notes

Dayang Chem (Hangzhou) Primary

Listed specifically for CAS

1031928-09-2.[1] Request

HPLC purity data before

purchase.

Santa Cruz Biotechnology Analogous

Often stocks the 2-chloro-3-(2-

chloroethyl) analog. Verify

exact structure.

ChemScene / Fluorochem Custom

Stock 2-chloro-7-

fluoroquinoline (des-ethyl).

Capable of custom synthesis

for the 3-ethyl variant.

Procurement Protocol (Quality Assurance)
To ensure experimental reproducibility, the following specification sheet should be attached to

any Request for Quote (RFQ):

Purity: ≥ 97% (HPLC area %).

Identity: ¹H-NMR (DMSO-d₆) required.[2]

Impurity Profile: Must specify < 0.5% of the des-chloro (3-ethyl-7-fluoroquinoline) or des-ethyl

analogs.

Chemical Architecture & Properties
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The physicochemical profile of 2-chloro-3-ethyl-7-fluoroquinoline dictates its handling and

reactivity.

Property Value / Description Causality/Relevance

LogP (Predicted) ~3.8 - 4.2

High lipophilicity due to the

ethyl group and chloro-

substituent; requires organic

solvents (DCM, DMF) for

reaction.

TPSA ~12.9 Å²

Low polar surface area

suggests excellent membrane

permeability for derived drugs.

pKa (Quinoline N) ~2.5 (Predicted)

The 2-Cl and 7-F substituents

are electron-withdrawing,

significantly lowering the

basicity of the quinoline

nitrogen compared to

unsubstituted quinoline (pKa

4.9).

Appearance Off-white to pale yellow solid

Typical for halogenated

quinolines; yellowing indicates

N-oxide impurities or photo-

degradation.

Synthetic Pathways
For researchers unable to source the compound commercially, or those requiring stable isotope

labeling, the Friedlander-N-Oxide Route is the most robust synthetic strategy. This method

avoids the regioselectivity issues often seen in direct aniline cyclizations.

Pathway Logic
Friedlander Condensation: Constructs the quinoline core with the 3-ethyl group already in

place.
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N-Oxidation: Activates the C2 position.

Meisenheimer-Type Rearrangement/Chlorination: POCl₃ converts the N-oxide to the 2-chloro

derivative.
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3-Ethyl-7-
fluoroquinoline

KOH, EtOH
Reflux (Friedlander)

Butanal
(Butyraldehyde)

Quinoline
N-Oxide

mCPBA
DCM, 0°C to RT 2-Chloro-3-ethyl-

7-fluoroquinoline

POCl3
Reflux
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Figure 1: Step-wise synthesis of 2-chloro-3-ethyl-7-fluoroquinoline via the N-oxide activation

route.

Experimental Protocols
Protocol A: Synthesis via N-Oxide Activation
Note: All steps must be performed in a fume hood due to the toxicity of POCl₃.

Step 1: Friedlander Condensation

Dissolve 2-amino-4-fluorobenzaldehyde (10 mmol) and butanal (12 mmol) in ethanol (20

mL).

Add catalytic KOH (1 mmol) and reflux for 4 hours.

Concentrate in vacuo. Dissolve residue in EtOAc, wash with water, and dry over MgSO₄.

Yield: Expect ~70-80% of 3-ethyl-7-fluoroquinoline.

Step 2: N-Oxidation

Dissolve the quinoline (from Step 1) in DCM (30 mL).

Add mCPBA (1.2 equiv) portion-wise at 0°C.
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Stir at room temperature for 12 hours.

Wash with saturated NaHCO₃ to remove benzoic acid byproduct.

Evaporate solvent to obtain the N-oxide solid.

Step 3: Chlorination (The Critical Step)

Suspend the N-oxide (5 mmol) in dry chloroform (10 mL).

Add POCl₃ (Phosphorus oxychloride, 15 mmol) dropwise under N₂ atmosphere.

Reflux for 2 hours. Monitor by TLC (the product is less polar than the N-oxide).

Quench: Pour the reaction mixture slowly onto crushed ice/ammonia solution (Caution:

Exothermic).

Extract with DCM, dry, and purify via silica gel column chromatography (Hexane/EtOAc 9:1).

Reactivity & Applications
The C2-Chloro position is the primary reactive center. The C7-Fluoro group is generally stable

but can participate in SₙAr under extreme forcing conditions or if the ring is further activated.

Functionalization Workflow
Researchers typically utilize this scaffold for two main transformations:

SₙAr Amination: Reaction with primary/secondary amines to generate kinase inhibitors.

Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to extend the aromatic system.
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Figure 2: Divergent synthesis capabilities of the 2-chloro-3-ethyl-7-fluoroquinoline scaffold.

Critical Mechanistic Insight
The 3-ethyl group exerts a steric influence that may slow down nucleophilic attack at C2

compared to a 3-unsubstituted analog.

Recommendation: When performing SₙAr reactions with bulky amines, increase temperature

to 120°C or use microwave irradiation to overcome the steric barrier presented by the

adjacent ethyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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